2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C25H26N4O2
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 2-amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C25H26N4O2/c1-28(2)29-21-13-18(16-8-5-4-6-9-16)14-22(30)24(21)23(20(15-26)25(29)27)17-10-7-11-19(12-17)31-3/h4-12,18,23H,13-14,27H2,1-3H3
• InChI Key: DWGXOSNILUMTSH-UHFFFAOYSA-N
• SMILES: CN(C)N1C2=C(C(C(=C1N)C#N)C3=CC(=CC=C3)OC)C(=O)CC(C2)C4=CC=CC=C4

Description

2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential as an anticancer drug.

Mechanism of Action

The mechanism of action of 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to work through the activation of the immune system and the induction of tumor necrosis. 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to stimulate the production of cytokines and chemokines, which recruit immune cells to the tumor site and activate them to attack the tumor cells. 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to inhibit the formation of new blood vessels in tumors, which can limit the supply of nutrients and oxygen to the tumor cells and ultimately lead to their death.
Biochemical and Physiological Effects
2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to increase the production of cytokines and chemokines, activate immune cells, and inhibit angiogenesis. 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile for lab experiments is that it can be synthesized relatively easily and in large quantities. It has also been extensively studied in preclinical models and has shown promising results as an anticancer drug. However, 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has some limitations for lab experiments, including its relatively short half-life and its potential toxicity at high doses.

Future Directions

There are a number of future directions for 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile research. One area of interest is the development of new formulations or delivery methods that can improve the pharmacokinetics and bioavailability of 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. Another area of interest is the identification of biomarkers that can predict which patients are most likely to respond to 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile treatment. Additionally, there is interest in exploring the potential of 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in combination with other anticancer therapies, such as immunotherapy or targeted therapy.

Synthesis Methods

2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized through a multi-step process involving the reaction of 3-methoxybenzaldehyde with ethyl cyanoacetate, followed by a series of chemical reactions to form the final product. The synthesis of 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been well-documented in scientific literature and can be performed in a laboratory setting with relative ease.

Scientific Research Applications

2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been extensively studied for its potential as an anticancer drug. It has been shown to induce tumor necrosis and inhibit tumor growth in a variety of cancer cell lines, including lung, breast, and colon cancer. 2-Amino-1-(dimethylamino)-4-(3-methoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in preclinical studies.